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Compound of Interest

Compound Name: Hydroxylamine-15N hydrochloride

Cat. No.: B032924

In-Depth Technical Guide: Hydroxylamine-15N
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Hydroxylamine-15N
hydrochloride, a crucial reagent in modern biochemical and pharmaceutical research. This
isotopically labeled compound is instrumental in a variety of applications, from elucidating
metabolic pathways to advancing drug discovery through stable isotope labeling.

Core Properties of Hydroxylamine-15N
Hydrochloride

Hydroxylamine-15N hydrochloride is a stable isotope-labeled form of hydroxylamine
hydrochloride, where the nitrogen atom is the heavy isotope °N. This isotopic enrichment is
key to its utility in analytical techniques such as mass spectrometry (MS) and nuclear magnetic
resonance (NMR) spectroscopy.
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Property Value Citations
CAS Number 40711-48-6 [1][2]
Molecular Formula H21>NOH-HCI [1][2]
Molecular Weight 70.48 g/mol [2]
Colorless or off-white
Appearance . .
crystalline solid
Purity Typically =98 atom % >N [1]

Applications in Research and Drug Development

The primary value of Hydroxylamine-15N hydrochloride lies in its role as a versatile tool for
isotopic labeling. The >N label allows for the precise tracking and quantification of molecules in
complex biological systems, overcoming the challenges of background interference from
endogenous, unlabeled species.[1]

Key applications include:

o Quantitative Proteomics: It is used to introduce a stable isotope label into proteins, enabling
accurate quantification in proteomics studies.[1] This is often achieved through the chemical
modification of specific amino acid residues.

o Metabolism Research: As a precursor in the synthesis of other °N-labeled compounds, it
aids in tracing the metabolic fate of nitrogen-containing molecules and analyzing metabolic
flux.[1]

o Elucidation of Reaction Mechanisms: The 1°N label serves as a tracer to determine the
pathways of chemical reactions and confirm reaction stoichiometry.[1]

o Synthesis of Labeled Drugs and Intermediates: In drug development, it is used to synthesize
15N-labeled versions of drug candidates or their metabolites for pharmacokinetic and
pharmacodynamic studies.

Experimental Protocols
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Below are generalized methodologies for common applications of Hydroxylamine-15N
hydrochloride. Researchers should optimize these protocols for their specific experimental
contexts.

Protocol 1: Cleavage of Protein Cross-linkers

This protocol is adapted for the cleavage of specific types of cross-linkers used in protein
structural studies.

e Solution Preparation: Immediately before use, prepare a 2.0 M Hydroxylamine-15N
hydrochloride solution in a suitable buffer (e.g., phosphate buffer, pH 8.5). Adjust the pH
back to 8.5 with NaOH after dissolution.

e Incubation: Warm the hydroxylamine solution to 37°C. Mix equal volumes of the cross-linked
sample and the hydroxylamine solution. Incubate for 3-6 hours with constant mixing.

+ Removal of Excess Reagent: Promptly remove the excess hydroxylamine using dialysis or a
desalting column.

e Analysis: Analyze the cleaved products by SDS-PAGE to assess the efficiency of the
cleavage reaction.

Protocol 2: Deacetylation of SATA-modified Proteins

This procedure is for the deprotection of sulfhydryl groups on proteins modified with SATA (N-
succinimidyl S-acetylthioacetate).

» Reagent Preparation: Prepare a 0.5 M Hydroxylamine-15N hydrochloride solution
containing 25 mM EDTA in a suitable buffer (e.g., phosphate-buffered saline, pH 7.2-8.5).
This solution should be made fresh.

e Reaction: Combine 1.0 mL of the SATA-modified protein solution with 100 pL of the prepared
0.5 M hydroxylamine solution.

 Incubation: Mix the solution and incubate for 2 hours at room temperature.

« Purification: Purify the resulting sulfhydryl-modified protein from the excess hydroxylamine
and other reaction components using a desalting column.
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Visualizing Experimental Workflows

The following diagrams illustrate key processes involving Hydroxylamine-15N hydrochloride.
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Caption: Workflow for protein labeling using Hydroxylamine-15N hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hydroxylamine-15N hydrochloride CAS number and
molecular weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032924#hydroxylamine-15n-hydrochloride-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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